Cas no 1805513-80-7 ((4-amino-5-methyl-2-pyridyl)methanol)

• Product Name: (4-amino-5-methyl-2-pyridyl)methanol
• CAS No: 1805513-80-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD28724067
• CID: 4617896
• PubChem ID: 118817853
• Update Time: 2025-05-19

(4-amino-5-methyl-2-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-methylpyridine-2-methanol
• (4-Amino-5-methylpyridin-2-yl)methanol
• SY238259
• (4-amino-5-methyl-2-pyridyl)methanol
• MFCD28724067
• AKOS027278477
• DB-138269
• AC4836
• 4-Amino-5-methyl-2-pyridinemethanol
• SCHEMBL19171832
• 1805513-80-7

• MDL： MFCD28724067
• Inchi： 1S/C7H10N2O/c1-5-3-9-6(4-10)2-7(5)8/h2-3,10H,4H2,1H3,(H2,8,9)
• InChI Key： VNEYUWQILBWTDK-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(C)=CN=1)N

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• XLogP3: -0.3

Additional information on (4-amino-5-methyl-2-pyridyl)methanol

Introduction to (4-amino-5-methyl-2-pyridyl)methanol (CAS No. 1805513-80-7)

(4-amino-5-methyl-2-pyridyl)methanol, identified by its Chemical Abstracts Service (CAS) number 1805513-80-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring a pyridine core with substituents at the 4-amino and 5-methyl positions, has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The compound's molecular structure, characterized by a pyridine ring substituted with an amino group at the fourth position and a methyl group at the fifth position, along with a hydroxymethyl group at the second position, makes it a valuable intermediate in synthetic chemistry. The presence of both basic (amino) and acidic (hydroxymethyl) functional groups allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of this compound. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can lead to compounds with enhanced binding affinity and selectivity for biological targets. For instance, studies have shown that substituents at the 4- and 5-positions of the pyridine ring can influence the metabolic stability and pharmacokinetic profiles of the resulting compounds.

One of the most compelling aspects of (4-amino-5-methyl-2-pyridyl)methanol is its potential as a building block for developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The hydroxymethyl group, in particular, provides a site for further functionalization through esterification, etherification, or oxidation reactions, allowing chemists to tailor the compound's properties to specific needs.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that modifications to the amino and methyl groups can fine-tune the interactions between (4-amino-5-methyl-2-pyridyl)methanol derivatives and biological targets such as enzymes and receptors. These insights have guided the design of more potent and selective drug candidates.

The synthesis of (4-amino-5-methyl-2-pyridyl)methanol itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale.

One such innovation is the use of transition metal-catalyzed cross-coupling reactions, which have revolutionized the construction of heterocyclic compounds. These reactions allow for the efficient formation of carbon-carbon bonds between different fragments of the molecule, enabling chemists to assemble complex structures with high precision. By incorporating these techniques into the synthesis of (4-amino-5-methyl-2-pyridyl)methanol, researchers have been able to improve yield and purity while reducing reaction times.

The pharmacological evaluation of derivatives derived from (4-amino-5-methyl-2-pyridyl)methanol has revealed several promising leads. For example, certain analogs have shown inhibitory activity against kinases involved in cancer cell proliferation. Additionally, modifications at the hydroxymethyl group have led to compounds with anti-inflammatory properties by targeting cyclooxygenase enzymes. These findings underscore the compound's potential as a scaffold for drug development.

The future prospects for (4-amino-5-methyl-2-pyridyl)methanol are vast, particularly as our understanding of its structural features continues to evolve. Advances in synthetic chemistry will likely enable more efficient production methods, while improvements in analytical techniques will facilitate better characterization of its derivatives. Furthermore, ongoing research into new biological targets will uncover additional opportunities for therapeutic applications.

In conclusion, (4-amino-5-methyl-2-pyridyl)methanol (CAS No. 1805513-80-7) represents a compelling compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for generating novel bioactive molecules targeting various diseases. As synthetic methodologies continue to advance and our understanding of its pharmacological properties deepens, this compound is poised to play an increasingly important role in medicinal chemistry.